Benzamide, 3,4-difluoro-N-ethyl-
Cat. No. B8492395
M. Wt: 185.17 g/mol
InChI Key: ZOTHBTVQULJABH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08669249B2
Procedure details
Using ethanamine hydrochloride and 3,4-difluorobenzoic acid in the general procedure for coupling of amines to carboxylic acids, the title compound was obtained as an off-white solid (56% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm 1.12 (t, J=7.20 Hz, 3H) 3.28 (qd, J=7.24, 5.56 Hz, 2H) 7.55 (dt, J=10.48, 8.40 Hz, 1H) 7.73 (m, J=7.33, 4.74, 2.08, 1.14, 1.14 Hz, 1H) 7.88 (ddd, J=11.75, 7.83, 2.15 Hz, 1H) 8.58 (t, J=4.93 Hz, 1H). ESI-MS: m/z 186.1 (M+H)+. mp=94.1-96.2° C.
[Compound]
Name
amines
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
carboxylic acids
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Name
Yield
56%
Identifiers
|
REACTION_CXSMILES
|
Cl.[CH2:2]([NH2:4])[CH3:3].[F:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][C:14]=1[F:15])[C:9]([OH:11])=O>>[F:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][C:14]=1[F:15])[C:9]([NH:4][CH2:2][CH3:3])=[O:11] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
|
reactant
|
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Smiles
|
Cl.C(C)N
|
Step Two
|
Name
|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
FC=1C=C(C(=O)O)C=CC1F
|
Step Three
[Compound]
|
Name
|
amines
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
Step Four
[Compound]
|
Name
|
carboxylic acids
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
FC=1C=C(C(=O)NCC)C=CC1F
|
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Name
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|
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Type
|
product
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|
Smiles
|
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 56% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
